N1-(thiophen-3-ylmethyl)-N2-(2,2,2-trifluoroethyl)oxalamide

• IUPAC Name: N-(thiophen-3-ylmethyl)-N'-(2,2,2-trifluoroethyl)oxamide
• InChI: InChI=1S/C9H9F3N2O2S/c10-9(11,12)5-14-8(16)7(15)13-3-6-1-2-17-4-6/h1-2,4H,3,5H2,(H,13,15)(H,14,16)
• InChI Key: YWEZTSCPTUUBDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1CNC(=O)C(=O)NCC(F)(F)F
• Molecular Formula: C9H9F3N2O2S
• Molecular Weight: 266.24 g/mol

Description

N1-(thiophen-3-ylmethyl)-N2-(2,2,2-trifluoroethyl)oxalamide, also known as TFM-TBOA, is a potent and selective inhibitor of glutamate transporters. It has been extensively studied for its potential as a therapeutic agent for various neurological disorders.

Scientific Research Applications

Catalytic Applications

N1-(thiophen-3-ylmethyl)-N2-(2,2,2-trifluoroethyl)oxalamide compounds have been identified as effective catalysts in various chemical reactions. For instance, Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide demonstrated efficacy as a catalyst system in Goldberg amidation, especially with less reactive (hetero)aryl chlorides (De, Yin, & Ma, 2017). Similarly, these compounds have been used to identify ligands that are effective for copper-catalyzed C−O cross-couplings (Chan et al., 2019).

Synthesis and Chemical Properties

There is a broad interest in the synthesis and characterization of compounds containing N1-(thiophen-3-ylmethyl)-N2-(2,2,2-trifluoroethyl)oxalamide. For example, the synthesis of di- and mono-oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides via novel rearrangement sequences has been explored (Mamedov et al., 2016). Additionally, the compound's structural properties, such as those of N-(thiophen-2-ylmethyl)thiophene-2-carboxamide, have been analyzed using techniques like X-ray diffraction and spectroscopy (Cakmak et al., 2022).

Pharmaceutical and Biological Research

In the realm of pharmaceutical and biological research, derivatives of N1-(thiophen-3-ylmethyl)-N2-(2,2,2-trifluoroethyl)oxalamide are being investigated. For instance, studies have synthesized and evaluated compounds like Semicarbazides and 1,2,4‐Triazol‐5‐Ones containing thiophene moieties for their antibacterial properties (Pitucha et al., 2010). Additionally, the synthesis of new derivatives of 5-(thiophene-3-ylmethyl)-4R-1,2,4-triazole-3-thiols and their physical-chemical properties have been investigated for potential pharmaceutical applications (Khilkovets, 2021).

Material Science and Polymer Research

In the field of materials science and polymer research, thiophene derivatives, such as N1,N2-bis(thiophen-3-ylmethylene)benzene-1,2-diamine, have been explored for the synthesis and characterization of conducting copolymers (Turac, Sahmetlioglu, & Toppare, 2014). These copolymers have potential applications in the electronics and materials industries.

Sensor Development

These compounds have also found applications in sensor development. For instance, a fluorescent probe based on N,N-bis(thiophen-2-ylmethyl)ethane-1,2-diamine was developed for highly selective detection of Hg2+ in aqueous media and live cell imaging (Shen et al., 2014).